Cas no 2418674-39-0 (2-{3-amino-2,4,6-trimethyl-5-2-(trimethylsilyl)ethynylphenyl}acetic acid)

• Product Name: 2-{3-amino-2,4,6-trimethyl-5-2-(trimethylsilyl)ethynylphenyl}acetic acid
• CAS No: 2418674-39-0
• MF: C₁₆H₂₃NO₂Si
• MW: 289.444825410843
• CID: 5677251
• PubChem ID: 165771185
• Update Time: 2025-06-11

2-{3-amino-2,4,6-trimethyl-5-2-(trimethylsilyl)ethynylphenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2418674-39-0
• 2-{3-amino-2,4,6-trimethyl-5-[2-(trimethylsilyl)ethynyl]phenyl}acetic acid
• EN300-26631135
• 2-{3-amino-2,4,6-trimethyl-5-2-(trimethylsilyl)ethynylphenyl}acetic acid

• Inchi： 1S/C16H23NO2Si/c1-10-13(7-8-20(4,5)6)11(2)16(17)12(3)14(10)9-15(18)19/h9,17H2,1-6H3,(H,18,19)
• InChI Key： VXVKGTIIEAPDTH-UHFFFAOYSA-N
• SMILES： [Si](C#CC1=C(C)C(=C(C)C(CC(=O)O)=C1C)N)(C)(C)C

Computed Properties

• Exact Mass: 289.149805511g/mol
• Monoisotopic Mass: 289.149805511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-{3-amino-2,4,6-trimethyl-5-2-(trimethylsilyl)ethynylphenyl}acetic acid

Comprehensive Overview of 2-{3-amino-2,4,6-trimethyl-5-2-(trimethylsilyl)ethynylphenyl}acetic acid (CAS No. 2418674-39-0)

2-{3-amino-2,4,6-trimethyl-5-2-(trimethylsilyl)ethynylphenyl}acetic acid (CAS No. 2418674-39-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and synthetic biology. This compound, characterized by its unique trimethylsilyl and ethynylphenyl functional groups, exhibits remarkable potential for applications in drug discovery, polymer synthesis, and advanced material development. Its molecular structure, featuring an acetic acid moiety, allows for versatile reactivity, making it a valuable intermediate in multi-step synthetic pathways.

The growing interest in 2-{3-amino-2,4,6-trimethyl-5-2-(trimethylsilyl)ethynylphenyl}acetic acid is driven by its role in the development of novel small-molecule therapeutics and bioconjugation techniques. Researchers are particularly intrigued by its potential to serve as a building block for targeted drug delivery systems, a hot topic in modern pharmacology. With the rise of personalized medicine and precision oncology, compounds like this are increasingly explored for their ability to enhance the efficacy and specificity of therapeutic agents.

In the realm of materials science, CAS No. 2418674-39-0 is studied for its contributions to the synthesis of functionalized polymers and nanomaterials. The trimethylsilyl-protected alkyne group in its structure enables click chemistry reactions, a widely adopted strategy for constructing complex molecular architectures. This aligns with the current trend toward sustainable chemistry and green synthesis, as researchers seek efficient methods to minimize waste and reduce environmental impact.

Another area of exploration for 2-{3-amino-2,4,6-trimethyl-5-2-(trimethylsilyl)ethynylphenyl}acetic acid is its utility in proteomics and chemical biology. The compound’s amino and carboxylic acid functionalities make it suitable for labeling biomolecules, facilitating studies on protein-protein interactions and cellular signaling pathways. This is particularly relevant given the increasing demand for high-throughput screening technologies and biomarker discovery tools in academic and industrial research.

From a synthetic perspective, the compound’s sterically hindered aromatic ring and electron-rich substituents present intriguing challenges and opportunities for chemists. Recent advancements in catalysis and flow chemistry have enabled more efficient routes to access such structurally complex molecules, addressing common questions about scalability and cost-effectiveness in fine chemical production.

As the scientific community continues to explore the potential of CAS No. 2418674-39-0, its relevance to cutting-edge research areas like artificial intelligence-driven drug design and bioorthogonal chemistry cannot be overstated. The compound’s compatibility with machine learning algorithms for property prediction and its role in in vivo imaging applications further highlight its multidisciplinary appeal.

In summary, 2-{3-amino-2,4,6-trimethyl-5-2-(trimethylsilyl)ethynylphenyl}acetic acid represents a compelling case study in modern chemical innovation. Its diverse applications, from pharmaceutical development to smart materials, underscore its importance in addressing some of the most pressing challenges in science and technology today.